Cas no 871910-54-2 ([(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate
• CAS No: 871910-54-2
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6147174
• PubChem ID: 8026380
• Update Time: 2025-05-20

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetate
• 871910-54-2
• AKOS001158956
• EN300-26688032
• Z76820800
• HMS1736P06
• [(1-cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate
• [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate

• Inchi： 1S/C15H19N3O4S/c1-11-9-23-14(21)18(11)7-13(20)22-8-12(19)17-15(10-16)5-3-2-4-6-15/h9H,2-8H2,1H3,(H,17,19)
• InChI Key： UBTXUIZMXMTRQS-UHFFFAOYSA-N
• SMILES： S1C=C(C)N(C1=O)CC(=O)OCC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate

Comprehensive Analysis of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate (CAS No. 871910-54-2)

The compound [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate (CAS No. 871910-54-2) is a specialized organic molecule with a unique structural framework. Its intricate design combines a cyanocyclohexyl moiety with a thiazolone ring, making it a subject of interest in pharmaceutical and agrochemical research. This compound's carbamoyl and acetate functional groups contribute to its potential reactivity and applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly intrigued by the thiazolone derivatives due to their bioactivity, such as antimicrobial and anti-inflammatory properties. The presence of the 1-cyanocyclohexyl group in this compound further enhances its potential as a building block for small-molecule therapeutics, aligning with the growing trend of targeted drug delivery systems.

The synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate involves multi-step organic reactions, including amide coupling and esterification. Its CAS No. 871910-54-2 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, addressing the industry's emphasis on quality control and batch consistency.

From an industrial perspective, this compound aligns with the rising focus on green chemistry and biodegradable materials. Its molecular architecture suggests potential utility in crop protection formulations, where low-toxicity alternatives are increasingly sought after. Additionally, its carbamoyl linkage could be leveraged in polymer science, particularly in designing smart materials with stimuli-responsive properties.

Frequently asked questions about CAS No. 871910-54-2 include inquiries about its solubility, stability under various pH conditions, and compatibility with other reagents. These queries reflect the compound's relevance in formulation development and process optimization. Moreover, its patent status and supplier availability are common topics among R&D professionals, highlighting the intersection of scientific and commercial interests.

In summary, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-(4-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)acetate represents a compelling case study in modern chemical innovation. Its dual functionality—bridging pharmacology and material science—positions it as a versatile candidate for future breakthroughs. As industries prioritize sustainability and efficacy, this compound's role in addressing these challenges will likely expand, making it a noteworthy subject for ongoing research and development.